![molecular formula C6H10O B6237361 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one CAS No. 1821721-86-1](/img/new.no-structure.jpg)
1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one
Overview
Description
1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one is an organic compound with the molecular formula C7H12O It is a cyclopropyl ketone derivative, characterized by a three-membered cyclopropane ring attached to a ketone functional group
Chemical Reactions Analysis
1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction reactions can convert the ketone group to an alcohol using reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The cyclopropane ring can undergo substitution reactions, particularly with nucleophiles, leading to ring-opening or functional group transformations.
Hydrolysis: The ketone group can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids or alcohols.
Scientific Research Applications
1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the construction of more complex molecules.
Biology: The compound’s derivatives may be explored for their biological activity, including potential pharmaceutical applications.
Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.
Industry: It may be used in the synthesis of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one largely depends on its chemical reactivity. The cyclopropane ring is strained and thus more reactive, making it susceptible to ring-opening reactions. The ketone group can participate in nucleophilic addition reactions, forming various intermediates and products. The specific molecular targets and pathways involved would depend on the context of its application, such as in biological systems or chemical synthesis .
Comparison with Similar Compounds
1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one can be compared to other cyclopropyl ketones, such as:
1-[(1R,2S)-2-ethylcyclopropyl]ethan-1-one: Similar in structure but with an ethyl group instead of a methyl group, leading to different reactivity and properties.
Cyclopropyl methyl ketone: Lacks the stereochemistry and specific substitution pattern of this compound, resulting in different chemical behavior.
Cyclopropyl phenyl ketone:
Properties
CAS No. |
1821721-86-1 |
|---|---|
Molecular Formula |
C6H10O |
Molecular Weight |
98.1 |
Purity |
95 |
Origin of Product |
United States |
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